An In-depth Technical Guide to Vat Red 15 (C.I. Pigment Red 194)
An In-depth Technical Guide to Vat Red 15 (C.I. Pigment Red 194)
For Researchers, Scientists, and Drug Development Professionals
Introduction
Vat Red 15, also identified by the Colour Index name C.I. Pigment Red 194, is a synthetic organic compound belonging to the class of vat dyes.[1] These dyes are characterized by their insolubility in water and their application process, which involves a temporary reduction to a soluble leuco form. This guide provides a comprehensive overview of the chemical structure, properties, and application methodology of Vat Red 15, tailored for a technical audience.
Chemical Structure and Identity
Vat Red 15 is a complex heterocyclic molecule. While there are some discrepancies in the literature, the more substantiated chemical identity is provided below.
Synonyms: C.I. 71100, Vat Bordeaux HRR, PERMANENTREDTG01, Bisbenzimidazo[2,1-b:1',2'-j]benzo[lmn][2][3]phenanthroline-6,9-dione.[1] CAS Number: 4216-02-8.[1] Molecular Formula: C₂₆H₁₂N₄O₂.[1][4][5] Molecular Weight: 412.41 g/mol .[5]
Physicochemical Properties
Vat Red 15 is a purple-red powder.[6] Its insolubility in water is a defining characteristic of vat dyes.[2] The table below summarizes its key quantitative properties.
| Property | Value | Reference |
| Appearance | Purple-red powder | [6] |
| Melting Point | 490-492 °C | [1] |
| Boiling Point | 906.7 °C at 760 mmHg | [1] |
| Density | 1.66 g/cm³ | [1] |
| Solubility | Insoluble in acetone (B3395972) and ethanol (B145695). Slightly soluble in chloroform, pyridine, and toluene. Soluble in o-chlorophenol. | [4][7] |
| Heat Resistance | ≥ 300 °C | [1] |
| Light Fastness | 7-8 | [1] |
| Acid Resistance | 5 | [1] |
| Alkali Resistance | 5 | [1] |
Experimental Protocols
General Manufacturing Method
The synthesis of Vat Red 15 is typically achieved through the chemical modification of a precursor dye, C.I. Vat Red 14 (C.I. 71110). While detailed, publicly available laboratory-scale synthesis protocols are scarce, the general manufacturing methods involve the following approaches:
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Alkaline Treatment: C.I. Vat Red 14 is treated with ethanol and potassium hydroxide. The resulting product is then filtered, the ethanol is removed by steaming, and the product is acidified.[7][8]
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Salt Formation and Fractional Crystallization: In an organic solvent, C.I. Vat Red 14 is treated with a hydrochloride, sulfonate, or hydrobromic acid salt, or a strong organic acid to form a salt, which is then purified by fractional crystallization.[7][8]
-
Lewis Acid Treatment: C.I. Vat Red 14 is treated with a Lewis acid such as aluminum chloride or zinc chloride, with or without a solvent, followed by fractional crystallization of the product.[7][8]
A patent describing the preparation of vat dyes in the perinone series suggests that the condensation of naphthalene-1,4,5,8-tetracarboxylic acid (or its anhydrides) with 1,2-diaminobenzene results in an isomer mixture of C.I. Vat Orange 7 and C.I. Vat Red 15.[9] The reaction is typically carried out in water with an acid catalyst, such as acetic acid, at elevated temperatures and pressures.[9]
Application: The Vat Dyeing Process
The application of Vat Red 15 to textiles, particularly cellulosic fibers like cotton, is a multi-step process known as "vatting".[2][6] This process is essential to convert the insoluble dye into a form that can penetrate and bind to the fabric.
Key Stages of Vat Dyeing:
-
Vatting (Reduction): The insoluble Vat Red 15 powder is converted into its soluble "leuco" form. This is achieved by chemical reduction in an alkaline solution. A common reducing agent used is sodium dithionite (B78146) (Na₂S₂O₄), also known as sodium hydrosulfite, in the presence of sodium hydroxide.[2][6][10]
-
Dyeing: The textile material is immersed in the alkaline solution of the soluble leuco dye. In this form, the dye has an affinity for the fibers and penetrates the material.[2][6]
-
Oxidation: After the dye has been absorbed by the fabric, it is re-oxidized back to its original insoluble form. This can be done by exposure to air (air oxidation) or by using chemical oxidizing agents such as hydrogen peroxide or sodium perborate.[6] This step "traps" the insoluble dye molecules within the fibers, resulting in a very stable and wash-fast coloration.[11]
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Soaping: The dyed fabric is washed with a hot detergent solution. This final step removes any loose dye particles from the surface and helps to stabilize the final shade.[6]
Visualizations
Caption: Workflow of the Vat Dyeing Process.
Applications
The primary application of Vat Red 15 is in the dyeing and printing of cellulosic fibers such as cotton, linen, and viscose, where it provides excellent colorfastness.[6][12] It can also be processed into an organic pigment for use in the manufacturing of inks and paints.[7][8]
References
- 1. lookchem.com [lookchem.com]
- 2. textiletrainer.com [textiletrainer.com]
- 3. worlddyevariety.com [worlddyevariety.com]
- 4. China Biggest Vat Red 15 Suppliers & Manufacturers & Factory - MSDS Sheet - Sinoever [dyestuffscn.com]
- 5. medchemexpress.com [medchemexpress.com]
- 6. One moment, please... [textilelearner.net]
- 7. Pigment Red 194 [dyestuffintermediates.com]
- 8. worlddyevariety.com [worlddyevariety.com]
- 9. US5074919A - Preparation of vat dyes and pigments of the perinone series - Google Patents [patents.google.com]
- 10. Vat dye - Wikipedia [en.wikipedia.org]
- 11. The Principle of Vat Dye Printing Process - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
- 12. vfsilesieux.free.fr [vfsilesieux.free.fr]
